Cas no 1198062-18-8 ((E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide)

• Product Name: (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide
• CAS No: 1198062-18-8
• MF: C₁₅H₂₀N₂O₃S
• MW: 308.395902633667
• CID: 6136139
• PubChem ID: 29840817
• Update Time: 2025-05-20

(E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide
• 1198062-18-8
• Z53825117
• N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethene-1-sulfonamide
• EN300-26579549

• Inchi： 1S/C15H20N2O3S/c18-15-8-4-11-17(15)12-5-10-16-21(19,20)13-9-14-6-2-1-3-7-14/h1-3,6-7,9,13,16H,4-5,8,10-12H2/b13-9+
• InChI Key： QAXJJIVCTNUOQQ-UKTHLTGXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCCN1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 308.11946368g/mol
• Monoisotopic Mass: 308.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide

Introduction to (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide (CAS No. 1198062-18-8)

(E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide (CAS No. 1198062-18-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide is defined by its conjugated double bond and the presence of a sulfonamide functional group. The compound is synthesized through a multi-step process that involves the reaction of 3-(2-oxopyrrolidin-1-yl)propanamine with phenylvinyl sulfonyl chloride. The synthesis pathway typically includes the formation of an intermediate amide followed by the introduction of the sulfonamide group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing both cost and environmental impact.

Biological Activities

(E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Research has shown that (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide exhibits potent SSRI activity, making it a promising candidate for further development in this area.

In addition to its SSRI properties, this compound has also demonstrated significant anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. These findings suggest that (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Cancer Research

The potential of (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide as an anti-cancer agent has also been explored. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in cancer cells.

Clinical Trials and Future Directions

While much of the research on (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide has been conducted in preclinical settings, there is growing interest in advancing this compound into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in humans. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide. This includes efforts to improve its solubility, bioavailability, and metabolic stability. Additionally, researchers are exploring combination therapies involving this compound with other drugs to enhance its therapeutic effects.

Conclusion

(E)-N-[3-(2-oxopyrrolidin-1-y l)prop yl]-2-p henyleth en esul fonam ide strong > (CAS No. 119806 2 - 1 8 - 8 ) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and multifaceted biological effects make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound, it is likely that new avenues for its use will be discovered, potentially leading to significant improvements in patient care.